![molecular formula C22H22F3N5O2S B2706766 (1-(5-Methoxybenzo[d]thiazol-2-yl)azetidin-3-yl)(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)methanone CAS No. 2319874-19-4](/img/structure/B2706766.png)
(1-(5-Methoxybenzo[d]thiazol-2-yl)azetidin-3-yl)(4-(5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the benzothiazole ring might be formed through a cyclization reaction, while the azetidine and piperazine rings might be formed through ring-closing reactions. The methoxy and trifluoromethyl groups could be introduced through substitution reactions .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzothiazole and azetidine rings would likely contribute to the rigidity of the molecule, while the piperazine ring might introduce some flexibility. The electron-donating methoxy group and the electron-withdrawing trifluoromethyl group could create interesting electronic effects .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific conditions and reagents used. The benzothiazole ring is aromatic and thus relatively stable, but it can participate in electrophilic aromatic substitution reactions under the right conditions. The azetidine and piperazine rings might undergo ring-opening reactions with strong acids or bases .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the methoxy group might increase the compound’s solubility in organic solvents, while the trifluoromethyl group could increase its lipophilicity .Scientific Research Applications
Synthesis and Antimicrobial Activity
Compounds with structural elements related to the target compound, such as benzothiazoles and pyridine derivatives, have been synthesized and evaluated for their antimicrobial properties. For instance, derivatives synthesized from 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid exhibited variable and modest activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Anticonvulsant Agents
Novel derivatives with structural similarities, including pyrrolidin-1-yl and benzo[d]isoxazol-3-yl groups, have been evaluated as anticonvulsant agents. One study reported that certain derivatives showed potent anticonvulsant activities, with some compounds outperforming reference drugs in efficacy (Malik & Khan, 2014).
Antipsychotic Potential
Related research on conformationally constrained butyrophenones with mixed dopaminergic and serotoninergic affinities highlighted the synthesis and pharmacology of compounds as putative atypical antipsychotics. These studies focused on their in vitro affinity for dopamine and serotonin receptors and their potential in vivo antipsychotic efficacy with low risk of extrapyramidal side effects (Raviña et al., 1999).
GPR7 Antagonists
The development of small molecule antagonists for the G protein-coupled receptor NPBWR1 (GPR7) included the synthesis and evaluation of compounds, highlighting the potential therapeutic applications in conditions related to GPR7 activity (Romero et al., 2012).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
tuberculosis , suggesting that this compound may also target similar biochemical pathways.
Mode of Action
Biochemical Pathways
It can be inferred from the anti-tubercular activity of benzothiazole derivatives that this compound may affect similar pathways .
Result of Action
Based on the anti-tubercular activity of benzothiazole derivatives, it can be inferred that this compound may have similar effects .
Properties
IUPAC Name |
[1-(5-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22F3N5O2S/c1-32-16-3-4-18-17(10-16)27-21(33-18)30-12-14(13-30)20(31)29-8-6-28(7-9-29)19-5-2-15(11-26-19)22(23,24)25/h2-5,10-11,14H,6-9,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPTFCZQNTYVVOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)N3CC(C3)C(=O)N4CCN(CC4)C5=NC=C(C=C5)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22F3N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.